Cas no 1249143-45-0 (6-thiaspiro[2.5]octane-1-carboxylic acid)

• Product Name: 6-thiaspiro[2.5]octane-1-carboxylic acid
• CAS No: 1249143-45-0
• MF: C₈H₁₂O₂S
• MW: 172.244681358337
• CID: 4564559
• PubChem ID: 62389731
• Update Time: 2025-07-01

6-thiaspiro[2.5]octane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-thiaspiro[2.5]octane-1-carboxylic acid
• 6-thiaspiro[2.5]octane-2-carboxylic acid

• Inchi： 1S/C8H12O2S/c9-7(10)6-5-8(6)1-3-11-4-2-8/h6H,1-5H2,(H,9,10)
• InChI Key： DVFDZHDIAOOYJD-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)C2(CCSCC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on 6-thiaspiro[2.5]octane-1-carboxylic acid

6-Thiaspiro[2.5]octane-1-carboxylic Acid: A Comprehensive Overview

6-Thiaspiro[2.5]octane-1-carboxylic acid (CAS No. 1249143-45-0) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinctive 6-membered thiaspiro ring structure, offers a wide range of potential applications, particularly in the development of novel therapeutic agents and advanced materials.

The chemical structure of 6-thiaspiro[2.5]octane-1-carboxylic acid is defined by a central thiaspiro ring, which is a bicyclic system consisting of a six-membered ring fused to a five-membered ring through a sulfur atom. The carboxylic acid functional group attached to the spiro center imparts additional reactivity and functionality to the molecule, making it an attractive candidate for various synthetic transformations and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient and scalable synthesis of 6-thiaspiro[2.5]octane-1-carboxylic acid. Researchers have developed novel catalytic systems and reaction conditions that significantly enhance the yield and purity of the final product. These improvements have not only reduced the cost of production but also expanded the scope for its application in both academic and industrial settings.

In the realm of medicinal chemistry, 6-thiaspiro[2.5]octane-1-carboxylic acid has shown promising activity as a scaffold for drug discovery. Its unique structural features provide a platform for the design and synthesis of bioactive molecules with potential therapeutic benefits. Studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various enzymes and receptors, making them valuable leads for the development of new drugs.

One notable area of research involves the use of 6-thiaspiro[2.5]octane-1-carboxylic acid derivatives as inhibitors of protein-protein interactions (PPIs). PPIs play a crucial role in many biological processes, including signal transduction, cell cycle regulation, and apoptosis. By disrupting these interactions, it is possible to modulate cellular functions and treat diseases such as cancer and neurodegenerative disorders. Recent studies have identified specific PPI targets that can be effectively inhibited by derivatives of 6-thiaspiro[2.5]octane-1-carboxylic acid, opening new avenues for therapeutic intervention.

Beyond its medicinal applications, 6-thiaspiro[2.5]octane-1-carboxylic acid has also found utility in materials science. The thiaspiro ring structure imparts unique physical and chemical properties to materials derived from this compound, such as enhanced thermal stability, mechanical strength, and optical properties. These characteristics make it an attractive candidate for the development of advanced materials with applications in electronics, optics, and catalysis.

The environmental impact of chemical compounds is an increasingly important consideration in their development and use. Studies on the biodegradability and toxicity of 6-thiaspiro[2.5]octane-1-carboxylic acid have shown that it exhibits low environmental persistence and minimal toxicity to aquatic organisms. This favorable environmental profile makes it a suitable choice for green chemistry initiatives aimed at reducing the ecological footprint of chemical products.

In conclusion, 6-thiaspiro[2.5]octane-1-carboxylic acid (CAS No. 1249143-45-0) is a multifaceted compound with significant potential in various scientific disciplines. Its unique structural features, coupled with recent advancements in synthetic methods and biological studies, position it as a valuable tool for drug discovery, materials science, and environmental applications. As research continues to uncover new properties and applications, the importance of this compound is likely to grow further in the coming years.